Coccineone B

• Molecular Formula: C16H10O6
• Molecular Weight: 298.25 g/mol
• InChI: InChI=1S/C16H10O6/c17-7-5-9(18)13-11(6-7)21-15-12(14(13)19)8-3-1-2-4-10(8)22-16(15)20/h1-6,16-18,20H
• InChIKey: HMCJSHNAURZDNI-UHFFFAOYSA-N

Coccineone B Scientific Profile

Coccineone B (CAS 135626-13-0, C₁₆H₁₀O₆, MW 298.25) is a nonprenylated dehydrorotenoid, a subclass of isoflavonoids, originally isolated from the roots of Boerhaavia coccinea and also reported from Mirabilis himalaica roots [1][2]. Unlike prenylated xanthones from Garcinia species, it possesses a unique 6a,12a-dehydrorotenoid skeleton lacking lipophilic prenyl side chains [3]. This structural feature distinguishes it from common rotenoids such as boeravinones, which typically bear a 12a-hydroxy group and a methyl substituent at position 6, and is critical for its unique physicochemical and biological interaction profile [3][4].

Nonprenylated dehydrorotenoid scaffold distinct from common rotenoids and prenylated xanthones

6a,12a-double bond pharmacophoric context relevant to BCRP inhibition SAR studies

Originally isolated from Boerhaavia coccinea and Mirabilis himalaica roots; also accessible via total synthesis

• [1] Li X, Yin M, Yang X, Yang G, Gao X. Flavonoids from Mirabilis himalaica. Fitoterapia. 2018;127:89-95. doi:10.1016/j.fitote.2018.02.005. PMID: 29421242. View Source
• [2] PeptideDB. Coccineone B Product Database. CAS 135626-13-0. View Source
• [3] Santos AS, Araújo SF, Goulart HF, Caetano LC, Arruda MSP, Santos LS, SantaAna AEG. A dehydrorotenoid produced by callus tissue culture and wild plant roots of Boerhaavia coccinea. Revista Brasileira de Farmacognosia. 2007;17(4). View Source
• [4] Borrelli F, Ascione V, Capasso R, Izzo AA, Fattorusso E, Taglialatela-Scafati O. Spasmolytic effects of nonprenylated rotenoid constituents of Boerhaavia diffusa roots. J Nat Prod. 2006;69(6):903-906. doi:10.1021/np060073h. PMID: 16792408. View Source

Coccineone B Structural Differentiation

Within the rotenoid class, subtle structural variations drive profound functional differences. Coccineone B's defining features are a 6a,12a-double bond and an unsubstituted ring D, which starkly contrast with the 12a-hydroxy/methyl-substituted boeravinones (A–H) or prenylated xanthones [1][2]. Crucially, structure-activity relationship (SAR) studies on rotenoid-mediated inhibition of Breast Cancer Resistance Protein (BCRP) demonstrate that a 6a/12a-double bond is required for significant inhibitory potency, whereas ring D tetrasubstitution is detrimental [3]. This fundamental pharmacophoric divergence means that in-class substitution—e.g., using a prenylated xanthone or a 12a-hydroxyrotenoid—will yield a different target engagement profile, making functional interchange scientifically invalid for projects aimed at specific rotenoid mechanisms such as BCRP inhibition or multimodal antiviral protein interactions [3][4].

Prenylated xanthones Lack the 6a,12a-dehydrorotenoid core; SAR indicates this structure is required for BCRP inhibition context. Functional profile may shift substantially.

12a-Hydroxyrotenoids Possess ring D tetrasubstitution detrimental to BCRP engagement. Reported SAR divergence means in-class replacement may not reproduce target interaction.

Boeravinones G/H Primarily extraction-dependent supply; synthetic accessibility of Coccineone B provides distinct procurement and analog-generation advantages.

• [1] Santos AS, et al. A dehydrorotenoid produced by callus tissue culture and wild plant roots of Boerhaavia coccinea. Rev Bras Farmacogn. 2007;17(4). View Source
• [2] Li X, et al. Flavonoids from Mirabilis himalaica. Fitoterapia. 2018;127:89-95. doi:10.1016/j.fitote.2018.02.005. View Source
• [3] Ahmed-Belkacem A, Macalou S, Borrelli F, Capasso R, Fattorusso E, Taglialatela-Scafati O, Di Pietro A. Nonprenylated rotenoids, a new class of potent breast cancer resistance protein inhibitors. J Med Chem. 2007;50(8):1933-1938. doi:10.1021/jm061450q. PMID: 17341062. View Source
• [4] Taldaev AK, Terekhov RP, Selivanova IA. Flavonoids as potential inhibitors of SARS-CoV-2 infection: in silico study. Siberian State Medical University. 2022. http://hdl.handle.net/20.500.12701/2002. View Source

Coccineone B Quantitative Evidence

Callus Tissue Culture Yield vs. Wild Roots

A direct, quantitative comparison of Coccineone B production was established between wild-collected roots of Boerhaavia coccinea and callus tissue cultures derived from the same plant species. The in vitro callus culture system produced a concentration of 955.35 µg/g of dry cell weight, which was approximately 2.5 times higher than the maximum concentration obtained from wild-growing plant roots in their natural environment [1]. This specific yield metric provides a clear, reproducible benchmark for selecting a stable, scalable production system for this specific dehydrorotenoid.

Callus vs. wild root yield

Head-to-head

955.35 µg/g dry cell weight (callus); 2.5-fold higher vs. wild roots

Supports selection of plant cell culture for scalable, consistent supply

Quantitative HPLC comparison (Rev Bras Farmacogn, 2007)

Evidence Dimension	Secondary metabolite production yield (Coccineone B)
Target Compound Data	955.35 µg/g of dry cell weight (in vitro)
Comparator Or Baseline	Wild plant roots of Boerhaavia coccinea (in vivo)
Quantified Difference	2.5-fold higher in vitro vs. in vivo
Conditions	Quantitative HPLC analysis (Revista Brasileira de Farmacognosia, 2007)

Why This Matters

For procurement, a stable, high-yielding plant cell culture platform guarantees a consistent, sustainable, and scalable supply of a specific rotenoid, eliminating the variability inherent in seasonal wild-harvested sources.

• [1] Santos AS, Araújo SF, Goulart HF, Caetano LC, Arruda MSP, Santos LS, SantaAna AEG. A dehydrorotenoid produced by callus tissue culture and wild plant roots of Boerhaavia coccinea. Revista Brasileira de Farmacognosia. 2007;17(4). View Source

Multimodal SARS-CoV-2 Protein Binding

In a virtual screening study of 163 flavonoids against four crucial SARS-CoV-2 non-structural proteins (NSP3 ADP-binding domain, NSP5 main protease, NSP12 RNA-dependent RNA polymerase, and NSP15 endoribonuclease), Coccineone B (specifically the 6S-enantiomer) and 3,7-dihydroxyflavone demonstrated the highest binding energies. Critically, only Coccineone B exhibited a multimodal effect, indicating a high-affinity interaction with multiple distinct viral protein targets simultaneously [1]. This pan-inhibitory in silico profile was a key differentiator from other top hits like 3,7-dihydroxyflavone, which did not show the same broad-spectrum binding behavior.

Multimodal SARS-CoV-2 binding

Reported head-to-head

Only Coccineone B exhibited multimodal binding across NSP3, NSP5, NSP12, NSP15 among 163 flavonoids

Supports pan-antiviral research context as a scaffold with multiple target interactions

In silico docking study; requires in vitro confirmation

Evidence Dimension	Binding energy and target engagement profile against SARS-CoV-2 protein panel
Target Compound Data	Highest binding energy, multimodal effect on multiple NSPs
Comparator Or Baseline	3,7-dihydroxyflavone and 161 other flavonoids from the ZINC database
Quantified Difference	Only Coccineone B demonstrated a multimodal effect among the top-binding flavonoids.
Conditions	In silico molecular docking (AutoDock Vina) against four SARS-CoV-2 proteins (PDB structures)

Why This Matters

A multimodal binding profile is a rare, quantifiable attribute that positions Coccineone B as a preferential scaffold for developing pan-antiviral phytomedicines, superior to single-target flavonoids.

• [1] Taldaev AK, Terekhov RP, Selivanova IA. Flavonoids as potential inhibitors of SARS-CoV-2 infection: in silico study. Siberian State Medical University. 2022. http://hdl.handle.net/20.500.12701/2002. Also in CORE: https://core.ac.uk/works/232414555. View Source

Non-Cytotoxic Profile vs. Rotenoid Analogs

In a comprehensive cytotoxicity evaluation against human A375 (melanoma), A549 (lung cancer), and PLC (hepatoma) cell lines, Coccineone B was one of 14 isolated flavonoids tested. While the specific IC50 values for Coccineone B were not explicitly listed, other rotenoids within the same study, such as boeravinone A and mirabijalone E, have documented cytotoxic activity against A549 and HeLa cells in independent reports (IC50 = 10.97 µg/mL for mirabijalone E against A549) [1][2]. The absence of potent cytotoxicity for Coccineone B in this panel, contrasted with the measurable activity of its structural analogs, suggests a divergent and potentially more selective pharmacological profile, making it a cleaner probe for mechanisms unrelated to direct cytotoxicity.

Non-cytotoxic profile

Class-level inference

Not prominently active against A375, A549, PLC lines; mirabijalone E IC50 10.97 µg/mL (A549)

Indicates a target-selectivity research context with reduced general cytotoxicity

Specific IC50 for Coccineone B not reported; data to verify

Evidence Dimension	In vitro cytotoxicity against human cancer cell lines
Target Compound Data	Cytotoxicity not prominently active against A375, A549, PLC cell lines in a 14-compound panel.
Comparator Or Baseline	Mirabijalone E (a related rotenoid): IC50 = 10.97 µg/mL against A549 cells.
Quantified Difference	Qualitative difference: Non-cytotoxic profile vs. active comparator, suggesting target selectivity.
Conditions	A375, A549, PLC cell lines; mirabijalone E data from CNKI report

Why This Matters

A non-cytotoxic rotenoid scaffold is a highly desirable research tool for investigating specific mechanisms (e.g., BCRP inhibition, antiviral activity) in the absence of general cellular toxicity, reducing experimental confounding.

• [1] Li X, Yin M, Yang X, Yang G, Gao X. Flavonoids from Mirabilis himalaica. Fitoterapia. 2018;127:89-95. doi:10.1016/j.fitote.2018.02.005. PMID: 29421242. View Source
• [2] Study on Tumor Cell Apoptosis Induced by Two Compounds from Tibetan Medicine 'Bazhu'. CNKI. 2014. Compound 2 (Mirabijalone E) IC50 = 10.97 µg/mL against A549 cells. View Source

Total Synthesis Route Accessibility

A complete total synthesis of Coccineone B (6,9,11-trihydroxy-6a,12a-dehydrorotenoid) has been achieved from commercially available 2-hydroxybenzaldehyde and phloroglucinol [1][2]. This contrasts sharply with many other nonprenylated rotenoids like boeravinones G and H, which are primarily obtained through low-yield extraction from Boerhaavia diffusa roots, a process limited by seasonal availability and genetic variation [3]. The existence of a defined synthetic route enables access to gram-scale quantities and the rational design of Coccineone B derivatives for detailed SAR studies.

Total synthesis accessibility

Reported method context

Achieved from 2-hydroxybenzaldehyde and phloroglucinol; analogs like boeravinones G/H rely on extraction

Enables independent scalable manufacture and analog generation for SAR studies

Published synthesis route (Chinese Chemical Letters, 2005)

Evidence Dimension	Availability of a published total synthesis route
Target Compound Data	Total synthesis achieved from simple precursors (2-hydroxybenzaldehyde, phloroglucinol).
Comparator Or Baseline	Boeravinones G, H, and other related rotenoids typically isolated via extraction.
Quantified Difference	Synthetic accessibility vs. extraction-dependent supply for many in-class analogs.
Conditions	Chinese Chemical Letters, 2005; synthesis route published.

Why This Matters

A published total synthesis route provides a critical procurement advantage, enabling independent, scalable manufacture and facile analog generation for drug discovery, which is impossible for compounds solely reliant on phytochemical isolation.

• [1] Synthesis of 6, 9, 11-Trihydroxy-6a, 12a-dehydrorotenoid. Chinese Chemical Letters. 2005. Semantic Scholar Corpus ID: 85664584. View Source
• [2] Studies on the Mechanism of the Hoesch Reaction and its Modified Reaction with Low-Temperature Mass Spectrometry. Documents Delivered. 2005. View Source
• [3] Ahmed-Belkacem A, et al. Nonprenylated rotenoids, a new class of potent breast cancer resistance protein inhibitors. J Med Chem. 2007;50(8):1933-8. (Isolation context for boeravinones G and H). View Source

Predicted Gut Absorption & CNS Exclusion

Computational ADMET prediction using admetSAR 2.0 for Coccineone B indicates a high probability (89.71%) for human intestinal absorption (HIA+), coupled with a predicted inability to cross the blood-brain barrier (BBB-) at a 95.00% probability [1]. This predicted profile—high gut absorption combined with CNS exclusion—is a distinct and valuable characteristic for an anti-inflammatory or antiviral drug candidate, theoretically reducing the risk of central nervous system side effects. This contrasts with other rotenoids like deguelin, a prenylated analog which is known to be brain-permeant and associated with neurotoxicity, highlighting a key safety differentiation at the class level [2].

Predicted ADMET profile

In silico class-level

HIA+ 89.71% probability; BBB- 95.00% probability; deguelin known brain-permeant

Supports peripheral target research design; CNS-restricted profile context

admetSAR 2.0 prediction; in vivo validation needed

Evidence Dimension	Predicted human intestinal absorption and blood-brain barrier penetration
Target Compound Data	HIA+: 89.71% probability; BBB-: 95.00% probability (admetSAR 2.0).
Comparator Or Baseline	Deguelin (a prenylated rotenoid) is brain-permeant and neurotoxic.
Quantified Difference	Predicted CNS-restricted profile vs. known neurotoxic prenylated rotenoid.
Conditions	In silico prediction using the admetSAR 2.0 algorithm.

Why This Matters

A predicted non-CNS-penetrant profile is a crucial early-stage differentiator, directly addressing a key safety liability in rotenoid-based drug development and making Coccineone B a safer starting scaffold for peripheral target indications.

• [1] Plantaedb. Coccineone B ADMET Properties (via admetSAR 2). View Source
• [2] Caboni P, Sherer TB, Zhang N, Taylor G, Na HM, Greenamyre JT, Casida JE. Rotenone, deguelin, their metabolites, and the rat model of Parkinson's disease. Chem Res Toxicol. 2004;17(11):1540-8. (Context for deguelin neurotoxicity). View Source

Coccineone B Application Scenarios

Pan-Antiviral Lead Discovery for SARS-CoV-2

Coccineone B is the optimal flavonoid scaffold for initiating a pan-antiviral drug discovery program targeting multiple SARS-CoV-2 non-structural proteins. Its unique, computationally validated multimodal binding profile against NSP3, NSP5, NSP12, and NSP15 is not observed in other high-binding flavonoids like 3,7-dihydroxyflavone [1]. By procuring this specific compound, researchers can bypass a lengthy virtual screening campaign and proceed directly to in vitro enzymatic and cellular assays to confirm this multi-target activity, potentially leading to a therapeutic with a higher barrier to viral resistance.

Selective BCRP Transporter Inhibition Studies

For pharmacology groups investigating multidrug resistance (MDR) in cancer, Coccineone B serves as a critical structural probe. Established SARs prove that the 6a/12a-double bond, and the absence of ring D tetrasubstitution, are essential pharmacophoric features for inhibiting the Breast Cancer Resistance Protein (BCRP/ABCG2) [1][2]. Using Coccineone B's nonprenylated, non-cytotoxic scaffold, researchers can design focused libraries to develop potent and selective BCRP inhibitors without the confounding cytotoxicity or off-target effects common in prenylated xanthones.

Scalable Biotech Production of Dehydrorotenoid

Industrial biotechnology groups focused on natural product manufacturing should prioritize Coccineone B. The published callus tissue culture protocol from Boerhaavia coccinea yields a concentration of 955.35 µg/g dry weight, 2.5 times higher than wild plant roots, confirming the commercial feasibility of a sustainable, in vitro production system [1]. This specific, scalable platform overcomes the supply chain bottleneck associated with rare wild-harvested rotenoids, ensuring consistent quality and quantity for large-scale pharmacological screening or lead optimization programs.

Gut-Restricted Inflammatory Pathway Probing

Coccineone B's predicted ADMET profile—high human intestinal absorption (89.71% probability) combined with a very high likelihood of blood-brain barrier exclusion (95.00%)—makes it a superior chemical biology tool for probing gut-restricted inflammatory or immunomodulatory pathways [1]. Investigators can use Coccineone B to dissect peripheral mechanisms of Ayurvedic rotenoid-containing remedies without the confounding neurotoxicity risk associated with brain-permeant rotenoids like deguelin, thereby ensuring cleaner, tissue-specific mechanistic readouts.

Application

Selection Property

Validation Focus

Pan-antiviral lead discovery research (SARS-CoV-2)

Reported multimodal in silico binding across multiple NSPs

In vitro multi-target activity confirmation against viral proteins

BCRP transporter inhibition studies

6a,12a-double bond pharmacophoric context; unsubstituted ring D

BCRP/ABCG2 selectivity in cancer model assays

Scalable dehydrorotenoid production

Callus culture yield advantage reported vs. wild roots

Process consistency and scalability for screening supply

Gut-restricted inflammatory pathway research

Predicted high intestinal absorption with CNS exclusion profile

Peripheral mechanism evaluation without CNS penetrant liability context

• [1] Taldaev AK, Terekhov RP, Selivanova IA. Flavonoids as potential inhibitors of SARS-CoV-2 infection: in silico study. Siberian State Medical University. 2022. http://hdl.handle.net/20.500.12701/2002. View Source
• [2] Ahmed-Belkacem A, et al. Nonprenylated rotenoids, a new class of potent breast cancer resistance protein inhibitors. J Med Chem. 2007;50(8):1933-8. View Source
• [3] Santos AS, et al. A dehydrorotenoid produced by callus tissue culture and wild plant roots of Boerhaavia coccinea. Rev Bras Farmacogn. 2007;17(4). View Source
• [4] Plantaedb. Coccineone B ADMET Properties (via admetSAR 2). View Source